1-Bromo-2-[bis(4-fluorophenyl)methoxy]ethane

• CAS No.: 53915-75-6
• Molecular Formula: C15H13BrF2O
• Molecular Weight: 327.16 g/mol
• IUPAC Name: 1-[2-bromoethoxy-(4-fluorophenyl)methyl]-4-fluorobenzene
• InChI: InChI=1S/C15H13BrF2O/c16-9-10-19-15(11-1-5-13(17)6-2-11)12-3-7-14(18)8-4-12/h1-8,15H,9-10H2
• InChI Key: MUKSLGKYFRLGOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)F)OCCBr)F

Description

1-Bromo-2-[bis(4-fluorophenyl)methoxy]ethane is a useful research compound. Its molecular formula is C15H13BrF2O and its molecular weight is 327.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 49.5 g (0.175 mole) of bromo bis(4-fluoro phenyl)methane, 22.4 g (0.21 mole) of sodium carbonate and 26.9 g (0.21 mole) of 2-bromoethanol was stirred at 130° C. for 15 hours. After cooling, the reaction mixture was taken up with water and extracted with ether. The ethereal phase was washed, dried on sodium sulfate and then concentrated dry. Distillation of the residue yielded 41.9 g (yield: 69.4%) of 1-[bis(4-fluorophenyl) methoxy]-2-bromoethane.

Synthesis routes and methods II

Procedure details

Bis(4-fluorophenyl)methanol was refluxed in toluene with an equimolar amount of bromoethanol in presence of a catalytic amount of p-toluenesulphonic acid. The mixture was refluxed for 12 hrs. in a Dean-Stark apparatus. The solvent was evaporated and the residue was dissolved in ether, washed with water (three times) and brine (three times). The organic layer was dried with sodium sulfate, filtered, concentrated and the residue was purified by distillation to obtain in 80% yield 1-bromo-2-[bis(4-fluorophenyl)methoxy]ethane, b.p. 170° C. at 0.1 mm Hg.